10-(4-bromophenyl)-8-thiophen-2-yl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one

• Molecular Formula: C16H10BrN7OS
• Molecular Weight: 428.3 g/mol
• IUPAC Name: 10-(4-bromophenyl)-8-thiophen-2-yl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one
• InChI: InChI=1S/C16H10BrN7OS/c17-9-5-3-8(4-6-9)12-11-13(15(25)20-19-12)18-16-21-22-23-24(16)14(11)10-2-1-7-26-10/h1-7,14,22-23H
• InChI Key: XYRRNNXVOVDFIK-UHFFFAOYSA-N
• Isomeric SMILES: C1=CSC(=C1)C2C3=C(N=NC(=O)C3=NC4=NNNN24)C5=CC=C(C=C5)Br

Description

10-(4-bromophenyl)-8-thiophen-2-yl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one, commonly known as BPTT, is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. BPTT is a heterocyclic compound that contains a seven-membered ring fused to a tricyclic system. This compound has been synthesized using a variety of methods and has demonstrated promising results in various research applications.

Mechanism of Action

The mechanism of action of BPTT is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cellular processes such as DNA replication and protein synthesis. BPTT has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. Additionally, BPTT has been found to inhibit the activity of ribonucleotide reductase, an enzyme that is essential for the synthesis of DNA.
Biochemical and Physiological Effects:
BPTT has been found to have a number of biochemical and physiological effects. In addition to its antitumor and antibacterial activity, BPTT has been shown to have anti-inflammatory and analgesic effects. BPTT has also been found to have neuroprotective effects and has been identified as a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of BPTT is its versatility in various research applications. BPTT can be easily synthesized using a variety of methods and has demonstrated promising results in a number of research areas. However, one of the limitations of BPTT is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of future directions for research involving BPTT. One area of research that holds promise is the development of new anticancer drugs based on the structure of BPTT. Additionally, further studies are needed to fully understand the mechanism of action of BPTT and to identify other potential applications for this compound. Finally, efforts to improve the solubility of BPTT in water could lead to new opportunities for research in this area.

Synthesis Methods

The synthesis of BPTT involves the use of a multi-step process that requires careful attention to detail. One of the most common methods for synthesizing BPTT involves the reaction of 4-bromobenzylamine with 2-thiophenecarboxaldehyde in the presence of a base. The resulting product is then subjected to a series of reactions that ultimately lead to the formation of BPTT. Other methods for synthesizing BPTT have also been reported in the literature, including the use of palladium-catalyzed coupling reactions and the use of microwave irradiation.

Scientific Research Applications

BPTT has been found to have a wide range of potential applications in scientific research. One of the most promising areas of research for BPTT is in the field of medicinal chemistry. BPTT has been shown to exhibit potent antitumor activity and has been identified as a potential lead compound for the development of new anticancer drugs. Additionally, BPTT has been found to have antibacterial and antifungal activity, making it a potential candidate for the development of new antibiotics.